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Compound of Interest

Compound Name: 3-Methoxy-N-methylbenzylamine

Cat. No.: B141297

Proper disposal of 3-Methoxy-N-methylbenzylamine is crucial for maintaining a safe
laboratory environment and ensuring environmental protection. This guide provides essential
safety information, operational plans, and step-by-step procedures for the appropriate disposal
of this chemical, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Logistical Information

Before handling 3-Methoxy-N-methylbenzylamine, it is imperative to be familiar with its
potential hazards and the necessary safety precautions.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling 3-Methoxy-N-methylbenzylamine to minimize the risk of exposure. This
includes:

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Compatible chemical-resistant gloves.

« Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.
Spill and Leak Procedures: In the event of a spill or leak, follow these steps:

o Ensure adequate ventilation.

» Absorb the spill with an inert material such as sand, silica gel, or a universal binder.
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e Collect the absorbed material into a suitable, closed container for disposal.
o Wash the spill area thoroughly.
First Aid Measures:

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing and seek immediate medical attention.[1]

e If on Skin: Wash off immediately with plenty of soap and water. Remove contaminated
clothing. If skin irritation occurs, get medical advice.[1]

e If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1]

« If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician immediately.[1]

Disposal Procedures

The primary method for the disposal of 3-Methoxy-N-methylbenzylamine is through an
approved waste disposal plant.[1] Adherence to local, regional, and national regulations is
mandatory.

Step-by-Step Disposal Plan:

o Waste Identification: Classify 3-Methoxy-N-methylbenzylamine waste as hazardous
chemical waste.

e Containerization:

o Collect waste in a designated, compatible, and properly sealed container to prevent leaks
or spills.

o Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.

o Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "3-Methoxy-N-methylbenzylamine".
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o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials such as acids, acid anhydrides, and acid chlorides.[1]

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal company to arrange for pickup and proper
disposal.

Important Considerations:
» Never dispose of 3-Methoxy-N-methylbenzylamine down the drain.[1]

e Empty containers should be triple-rinsed, with the rinsate collected as hazardous waste,
before being disposed of or recycled.

Data Summary

Parameter Information Source

] 3-Methoxy-N-
Chemical Name ) PubChem
methylbenzylamine

CAS Number 41789-95-1 PubChem

Molecular Formula C9H13NO PubChem

Dispose of contents/container
Disposal Recommendation to an approved waste disposal Fisher Scientific[1]
plant.

) ) Acids, Acid anhydrides, Acid ] S
Incompatible Materials ] Fisher Scientific[1]
chlorides, Chloroformates.

Disposal Workflow
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Waste Generated
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Click to download full resolution via product page

Caption: Disposal workflow for 3-Methoxy-N-methylbenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of 3-Methoxy-N-methylbenzylamine: A
Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141297#3-methoxy-n-methylbenzylamine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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